Cas no 2137998-40-2 (3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2137998-40-2
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 6022922
• PubChem ID: 165454642
• Update Time: 2025-10-15

3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid
• 2137998-40-2
• EN300-717056
• 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H9ClN2O3/c1-2-8-9(11(15)16)10(14-17-8)6-3-4-13-5-7(6)12/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： CDWGJXYINIVGDU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1C(C(=O)O)=C(CC)ON=1

Computed Properties

• Exact Mass: 252.0301698g/mol
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid

Introduction to 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid (CAS No. 2137998-40-2)

3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid, identified by the chemical compound code CAS No. 2137998-40-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridine ring substituted with a chlorine atom at the 3-position and an ethyl group at the 5-position, linked to a central oxazole ring. This unique arrangement contributes to its distinctive chemical properties and biological interactions.

The 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid structure is characterized by its ability to engage in various chemical reactions, making it a valuable intermediate in synthetic chemistry. The presence of the chloropyridine moiety enhances its reactivity, allowing for further functionalization and derivatization. Such modifications are crucial in drug discovery processes, where precise molecular tuning can significantly impact pharmacological efficacy and safety profiles.

In recent years, there has been growing interest in oxazole derivatives due to their demonstrated potential in modulating biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The 1,2-oxazole core is known for its stability and ability to interact with biological targets in a manner that can lead to therapeutic benefits. Specifically, the 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid derivative has been explored for its potential role in inhibiting key enzymes and receptors involved in disease progression.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the chloropyridine and ethyl-substituted oxazole groups provides multiple sites for interaction with biological systems. This has led to investigations into its potential as an anti-inflammatory agent, where it may interfere with signaling pathways that drive inflammation. Additionally, preliminary studies suggest that this molecule could exhibit antimicrobial properties, making it a candidate for developing novel treatments against resistant bacterial strains.

The synthesis of 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and esterification. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of the synthetic pathway.

From a pharmacological perspective, the 3-(3-Chloropyridin-4-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid derivative has been subjected to various in vitro assays to evaluate its biological activity. These studies have highlighted its potential as a modulator of enzyme activity relevant to metabolic diseases. Furthermore, its interaction with cellular receptors has been examined, revealing possible applications in neuroprotective therapies. The compound’s ability to cross cell membranes efficiently suggests that it may have systemic effects beyond localized actions.

The development of new pharmaceuticals relies heavily on understanding the molecular interactions between drug candidates and biological targets. Computational modeling techniques have been instrumental in predicting how 3-(3-Chloropyridin-4-ylyl)-5ethyl1;2 oxazol 4 carboxylic acid (CAS No: 213799840_2) will behave within biological systems. These models help researchers identify potential binding sites on proteins and assess the likelihood of successful drug-receptor interactions. Such simulations are particularly valuable in reducing experimental costs and time while improving the precision of drug design.

In conclusion, 3_(3-chloropyridin_4 yl) _5 ethyl _1;2 oxazol _4 carboxylic_acid (cas_no:213799840_2) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in treating various diseases. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a significant role in advancing medical science.